Cas no 1401668-32-3 ((S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one
• CAS No: 1401668-32-3
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2158665
• Update Time: 2025-07-09

(S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-3-(benzyl(ethyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM97904
• (S)-2-Amino-1-[(S)-3-(benzylethylamino)pyrrolidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

• Inchi： 1S/C18H29N3O/c1-4-20(12-15-8-6-5-7-9-15)16-10-11-21(13-16)18(22)17(19)14(2)3/h5-9,14,16-17H,4,10-13,19H2,1-3H3/t16-,17-/m0/s1
• InChI Key： DXIGMKZFXBROMY-IRXDYDNUSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CC[C@@H](C1)N(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

Comprehensive Overview of (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one (CAS No. 1401668-32-3)

The compound (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one, identified by its CAS No. 1401668-32-3, is a chiral small molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, including a pyrrolidine ring and a branched amino acid moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its stereoselective properties and potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug discovery.

In recent years, the demand for chiral building blocks like (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one has surged, driven by advancements in asymmetric synthesis and precision medicine. The compound’s pyrrolidine-based scaffold is particularly noteworthy, as it mimics natural alkaloids and is frequently explored in central nervous system (CNS) drug design. This aligns with current trends in addressing neurodegenerative diseases, a major focus area in 2024.

From a synthetic chemistry perspective, CAS No. 1401668-32-3 offers versatility. Its benzyl-ethyl-amino group enhances lipophilicity, which is critical for improving blood-brain barrier penetration—a key consideration for CNS-targeted therapeutics. Additionally, the methyl-butan-1-one segment provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). These attributes make it a sought-after reagent in medicinal chemistry and fragment-based drug discovery.

The stereochemistry of (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one is another highlight. The (S)-configuration at both chiral centers ensures high enantiomeric purity, which is essential for minimizing off-target effects in drug candidates. This specificity resonates with the pharmaceutical industry’s shift toward stereocontrolled synthesis, a response to regulatory demands for safer and more efficacious drugs.

Beyond its structural merits, this compound is also relevant to proteomics and chemical biology studies. Its ability to modulate protein-protein interactions (PPIs) has sparked interest in developing allosteric modulators, a trending subtopic in drug repurposing research. Furthermore, its pyrrolidine core is frequently cited in patents related to kinase inhibitors, underscoring its commercial and therapeutic potential.

In summary, (S)-2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one (CAS No. 1401668-32-3) represents a multifaceted tool for modern drug discovery. Its applications span GPCR targeting, CNS drug development, and stereoselective synthesis, aligning with cutting-edge research priorities. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs.